2-benzyl-3-(4-methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 2-benzyl-3-(4-methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C22H21N3O/c1-15-13-16(2)25-22(23-15)21(18-9-11-19(26-3)12-10-18)20(24-25)14-17-7-5-4-6-8-17/h4-13H,14H2,1-3H3
• InChI Key: WLGKDFGTLLVMMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C(C(=NN12)CC3=CC=CC=C3)C4=CC=C(C=C4)OC)C
• Molecular Formula: C22H21N3O
• Molecular Weight: 343.4 g/mol

Description

2-benzyl-3-(4-methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine, also known as BMDP, is a novel psychoactive substance that has gained popularity in recent years. BMDP belongs to the class of pyrazolopyrimidine compounds and has been reported to have stimulant and entactogenic effects. The compound has been subject to scientific research due to its potential as a therapeutic agent for various disorders.

Mechanism of Action

The exact mechanism of action of 2-benzyl-3-(4-methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine is not fully understood. However, it has been reported to act as a serotonin and dopamine reuptake inhibitor, which may explain its stimulant and entactogenic effects. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a role in the growth and survival of neurons.
Biochemical and Physiological Effects:
This compound has been reported to have stimulant and entactogenic effects, similar to other psychoactive substances such as MDMA and amphetamines. These effects include increased sociability, euphoria, and heightened sensory perception. This compound has also been shown to increase heart rate and blood pressure, as well as body temperature.

Advantages and Limitations for Lab Experiments

2-benzyl-3-(4-methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine has several advantages for lab experiments, including its relatively easy synthesis and availability. However, its psychoactive effects may also pose a limitation, as it may be difficult to control for the effects of the substance on study participants. Additionally, the potential for abuse and addiction may also be a concern.

Future Directions

There are several future directions for research on 2-benzyl-3-(4-methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine. One area of interest is its potential as a treatment for depression and anxiety disorders. Further studies are needed to determine the safety and efficacy of this compound as a therapeutic agent. Another area of research is the development of new pyrazolopyrimidine compounds with improved pharmacological properties. Finally, the potential for abuse and addiction of this compound should also be further investigated.

Synthesis Methods

The synthesis of 2-benzyl-3-(4-methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine involves the reaction of 4-methoxybenzaldehyde with 2,4-pentanedione to form 4-methoxychalcone. The chalcone is then reacted with hydrazine hydrate to form the pyrazole ring. The benzyl and methyl groups are introduced into the molecule through a Grignard reaction with benzylmagnesium chloride and methylmagnesium bromide, respectively.

Scientific Research Applications

2-benzyl-3-(4-methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine has been the subject of scientific research due to its potential as a therapeutic agent for various disorders. One study has shown that this compound has antidepressant-like effects in mice, suggesting its potential as a treatment for depression. Another study has reported that this compound has anxiolytic effects in rats, indicating its potential as a treatment for anxiety disorders.